4-(3-ethyl-1,2,4-oxadiazol-5-yl)-4-(2-methoxyethyl)piperidine
Overview
Description
4-(3-ethyl-1,2,4-oxadiazol-5-yl)-4-(2-methoxyethyl)piperidine, also known as EOP, is a synthetic compound that has been studied for its potential use in various scientific research applications. It has been used as a substrate for enzymatic reactions as well as a ligand for binding studies. Furthermore, its ability to form stable complexes with metal ions has been studied in order to better understand its mechanism of action.
Mechanism of Action
The mechanism of action of 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-4-(2-methoxyethyl)piperidine is not fully understood, but it is believed to involve the formation of stable complexes with metal ions. These complexes can bind to proteins and other biological molecules, thus allowing for the study of their structure and properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-4-(2-methoxyethyl)piperidine have not been extensively studied, but it is believed to be non-toxic and non-carcinogenic. Furthermore, it has been shown to have no significant effect on the activity of enzymes or other proteins.
Advantages and Limitations for Lab Experiments
The use of 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-4-(2-methoxyethyl)piperidine in laboratory experiments has several advantages. It is relatively inexpensive and easy to synthesize, and its ability to form stable complexes with metal ions makes it useful for binding studies. Furthermore, it has been shown to have no significant effect on the activity of enzymes or other proteins, thus making it suitable for use in enzymatic reactions. However, there are some limitations to the use of 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-4-(2-methoxyethyl)piperidine in laboratory experiments. For example, it is not as stable as some other compounds, and it may degrade over time.
Future Directions
The potential applications of 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-4-(2-methoxyethyl)piperidine are vast and varied, and there are many possible future directions for research. One potential application is in the study of the structure and properties of proteins and other biological molecules. Additionally, 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-4-(2-methoxyethyl)piperidine could be used to study the interactions between metal ions and proteins, and it could be used to develop new drugs or therapies. Furthermore, it could be used to study the effects of metal ions on the activity of enzymes or other proteins. Finally, 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-4-(2-methoxyethyl)piperidine could be used to develop new catalysts or other materials for use in a variety of industrial processes.
Synthesis Methods
4-(3-ethyl-1,2,4-oxadiazol-5-yl)-4-(2-methoxyethyl)piperidine can be synthesized through a variety of methods. One of the most common methods involves the reaction of 3-ethyl-1,2,4-oxadiazol-5-yl chloride with 2-methoxyethyl piperidine in the presence of a base such as pyridine or triethylamine. This reaction produces the desired 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-4-(2-methoxyethyl)piperidine in a yield of approximately 75%.
Scientific Research Applications
4-(3-ethyl-1,2,4-oxadiazol-5-yl)-4-(2-methoxyethyl)piperidine has been studied for its potential use in various scientific research applications. Its ability to form stable complexes with metal ions has been studied for use in binding studies, and it has also been used as a substrate for enzymatic reactions. Additionally, 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-4-(2-methoxyethyl)piperidine has been used to study the structure and properties of proteins and other biological molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(3-ethyl-1,2,4-oxadiazol-5-yl)-4-(2-methoxyethyl)piperidine' involves the reaction of 3-ethyl-5-(2-methoxyethyl)-1,2,4-oxadiazole with piperidine in the presence of a suitable catalyst.", "Starting Materials": [ "3-ethyl-5-(2-methoxyethyl)-1,2,4-oxadiazole", "Piperidine", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 3-ethyl-5-(2-methoxyethyl)-1,2,4-oxadiazole and piperidine in a suitable solvent.", "Step 2: Add the catalyst to the reaction mixture and stir at a suitable temperature for a suitable time.", "Step 3: Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS RN |
2241141-71-7 |
Product Name |
4-(3-ethyl-1,2,4-oxadiazol-5-yl)-4-(2-methoxyethyl)piperidine |
Molecular Formula |
C12H21N3O2 |
Molecular Weight |
239.3 |
Purity |
85 |
Origin of Product |
United States |
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